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Compound of Interest

Compound Name: JND4135

Cat. No.: B15618416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of JND4135, a novel

Type II pan-TRK inhibitor, in mice for preclinical research. The information is compiled from

published studies and standard laboratory procedures.

Introduction to JND4135
JND4135 is a potent inhibitor of Tropomyosin Receptor Kinases (TRKA, TRKB, and TRKC) and

has demonstrated significant anti-tumor activity in preclinical models. It is particularly effective

against wild-type TRK and various resistance mutations, including those in the xDFG motif.

Published in vivo studies have primarily utilized intraperitoneal administration in xenograft

mouse models.

Quantitative Data Summary
The following tables summarize the key quantitative data from in vivo studies of JND4135 in

mice.

Table 1: JND4135 In Vivo Efficacy in BaF3-CD74-TRKA-G667C Xenograft Model
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Parameter Value Reference

Mouse Strain BALB/c nude mice

Cell Line BaF3-CD74-TRKA-G667C

Administration Route Intraperitoneal (IP) [1]

Dosage
20 mg/kg/day and 40

mg/kg/day
[1]

Dosing Schedule
Once daily for 12 consecutive

days
[1]

Tumor Growth Inhibition (TGI)
34.2% (at 20 mg/kg) and

81.0% (at 40 mg/kg)
[1]

Observed Side Effects
No significant body weight loss

or mortality
[1]

Signaling Pathway
JND4135 exerts its therapeutic effects by inhibiting the TRK signaling pathway. Upon binding of

neurotrophins, TRK receptors dimerize and autophosphorylate, activating downstream

cascades that are crucial for cell survival and proliferation. JND4135 blocks this initial

phosphorylation step.
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JND4135 inhibits the TRK signaling pathway.
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The following are detailed protocols for the administration of JND4135 in mice. These should

be adapted based on specific experimental requirements and institutional guidelines.

Intraperitoneal (IP) Administration of JND4135
This protocol is based on the successful administration of JND4135 in a xenograft mouse

model[1].

Materials:

JND4135 powder

Vehicle solution (e.g., a mixture of DMSO, PEG400, Tween 80, and saline). Note: The

original study did not specify the vehicle. A common formulation for poorly soluble

compounds is 10% DMSO, 40% PEG400, 5% Tween 80, and 45% saline. The final vehicle

composition should be optimized and tested for solubility and tolerability.

Sterile 1 mL syringes

Sterile 27-30 gauge needles

70% ethanol

Animal scale

Appropriate mouse restraint device

Procedure:

Preparation of JND4135 Solution:

On the day of injection, weigh the required amount of JND4135 powder based on the

number of mice and the desired dose (e.g., 40 mg/kg).

Prepare the vehicle solution. For the example formulation:

In a sterile tube, add 100 µL of DMSO to the JND4135 powder and vortex until

dissolved.
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Add 400 µL of PEG400 and vortex.

Add 50 µL of Tween 80 and vortex.

Add 450 µL of sterile saline to reach a final volume of 1 mL.

The final concentration of the solution should be calculated based on the average weight

of the mice and the desired injection volume (typically 100-200 µL).

Animal Preparation and Injection:

Weigh each mouse to determine the precise injection volume.

Gently restrain the mouse, ensuring a firm but not restrictive grip. The mouse should be

positioned to expose the abdomen.

Wipe the lower right quadrant of the abdomen with 70% ethanol.

Insert the needle at a 15-30 degree angle into the peritoneal cavity. Be careful to avoid

puncturing internal organs.

Gently aspirate to ensure the needle is not in a blood vessel or the bladder.

Slowly inject the calculated volume of the JND4135 solution.

Withdraw the needle and return the mouse to its cage.

Monitor the mouse for any adverse reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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